Cas no 2227679-64-1 ((1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol)
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol
- EN300-1785549
- 2227679-64-1
-
- Inchi: 1S/C7H13N3O/c1-10-6(3-5-9-10)7(11)2-4-8/h3,5,7,11H,2,4,8H2,1H3/t7-/m0/s1
- InChI Key: UDRVQNJDOVAKSW-ZETCQYMHSA-N
- SMILES: O[C@H](C1=CC=NN1C)CCN
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 64.1Ų
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1785549-0.05g |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol |
2227679-64-1 | 0.05g |
$1549.0 | 2023-09-19 | ||
| Enamine | EN300-1785549-0.1g |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol |
2227679-64-1 | 0.1g |
$1623.0 | 2023-09-19 | ||
| Enamine | EN300-1785549-0.25g |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol |
2227679-64-1 | 0.25g |
$1696.0 | 2023-09-19 | ||
| Enamine | EN300-1785549-0.5g |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol |
2227679-64-1 | 0.5g |
$1770.0 | 2023-09-19 | ||
| Enamine | EN300-1785549-1.0g |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol |
2227679-64-1 | 1g |
$1844.0 | 2023-06-03 | ||
| Enamine | EN300-1785549-2.5g |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol |
2227679-64-1 | 2.5g |
$3611.0 | 2023-09-19 | ||
| Enamine | EN300-1785549-5.0g |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol |
2227679-64-1 | 5g |
$5345.0 | 2023-06-03 | ||
| Enamine | EN300-1785549-10.0g |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol |
2227679-64-1 | 10g |
$7927.0 | 2023-06-03 | ||
| Enamine | EN300-1785549-1g |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol |
2227679-64-1 | 1g |
$1844.0 | 2023-09-19 | ||
| Enamine | EN300-1785549-5g |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol |
2227679-64-1 | 5g |
$5345.0 | 2023-09-19 |
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol
Introduction to (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol and Its Significance in Modern Chemical Biology
(1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol, with the CAS number 2227679-64-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's molecular framework, incorporating a pyrazole moiety and an amino functional group, positions it as a versatile scaffold for further chemical modifications and biological investigations.
The< strong>pyrazole ring is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the< strong>methyl group at the 1-position of the pyrazole ring in (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol enhances its binding affinity to various biological targets, making it an attractive candidate for medicinal chemistry applications.
The< strong>amino group at the 3-position of the propyl chain provides another site for functionalization, allowing for the development of more complex derivatives with tailored biological properties. This dual functionality makes (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol a valuable building block for synthesizing novel compounds with potential therapeutic benefits.
In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol has been explored as a potential inhibitor of certain PPIs due to its ability to disrupt protein interactions critical for various disease pathways. For instance, studies have shown that pyrazole derivatives can interfere with the binding of transcription factors to their DNA targets, thereby regulating gene expression.
The stereochemistry of (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol is also of great importance. The< strong>(S)-configuration at the chiral center influences the molecule's biological activity by affecting its binding affinity and selectivity. This has led to extensive research into optimizing the stereochemical properties of pyrazole derivatives for improved pharmacological outcomes.
Recent advancements in computational chemistry have enabled the rapid design and screening of novel compounds like (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol. Machine learning algorithms have been particularly effective in predicting the biological activity of these molecules based on their structural features. This approach has significantly accelerated the drug discovery process, allowing researchers to identify promising candidates more efficiently.
The< strong>synthesis of (1S)-3-amino-1-(1-methyl-1H-pyrazol-5-ylopropanalcohol has been refined through various synthetic strategies, including multi-step organic transformations and enzymatic resolutions. These methods have improved yield and purity, making it more feasible to conduct large-scale biological evaluations. The synthesis also incorporates green chemistry principles, minimizing waste and hazardous byproducts to ensure environmental sustainability.
In clinical settings, (CAS number 2227679 -64 - 2 )is being investigated as a potential therapeutic agent for various diseases. Preclinical studies have demonstrated its efficacy in models of inflammation and cancer by modulating key signaling pathways. The compound's ability to interact with multiple targets suggests that it may have broad therapeutic applications once further developed.
The< strong>bioavailability and pharmacokinetic properties of (CAS number 2227679 -64 - 2 )are critical factors in determining its clinical potential. Research is ongoing to optimize these properties through structural modifications, ensuring that the compound reaches its target sites effectively and remains active within the body for an appropriate duration.
The< strong>pharmacological profile of this compound is further enhanced by its ability to cross cell membranes, making it suitable for both intracellular and extracellular applications. This property is particularly important for drugs targeting diseases that involve multiple cellular compartments.
The development of< strong>drug delivery systems tailored to (CAS number 2227679 -64 - 2 )is another area of active research. Nanotechnology-based delivery platforms have shown promise in improving the targeted delivery and controlled release of this compound, thereby enhancing its therapeutic efficacy.
The< strong>toxicological profile of (CAS number 2227679 -64 - 2 )has been carefully evaluated through preclinical studies. These studies have provided insights into its safety profile, identifying potential side effects and dosing regimens that minimize adverse reactions while maximizing therapeutic benefits.
The< strong>cas no2227679 -64 - 2 is also being explored in combination therapies alongside other drugs or biologics. This approach aims to enhance treatment outcomes by targeting multiple disease mechanisms simultaneously or by improving drug synergism.
The future prospects for (CAS number 2227679 -64 - 2 )are promising, with ongoing research focusing on expanding its therapeutic applications through innovative chemical modifications and drug design strategies. Collaborative efforts between academia and industry are expected to drive further advancements in this field.
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